Cas no 1797983-18-6 (Haloperidol Undecanoate)

• Product Name: Haloperidol Undecanoate
• CAS No: 1797983-18-6
• CID: 4553190
• Update Time: 2025-06-11

Haloperidol Undecanoate Chemical and Physical Properties

Names and Identifiers

• Haloperidol Undecanoate

Additional information on Haloperidol Undecanoate

Comprehensive Overview of Haloperidol Undecanoate (CAS No. 1797983-18-6): Properties, Applications, and Innovations

Haloperidol Undecanoate (CAS No. 1797983-18-6) is a long-acting ester derivative of the well-known antipsychotic drug Haloperidol. This compound is specifically designed for sustained-release formulations, addressing critical patient needs in mental health treatment. With the growing demand for long-acting injectable antipsychotics (LAIs), Haloperidol Undecanoate has gained significant attention for its ability to improve medication adherence and reduce relapse rates in conditions like schizophrenia and bipolar disorder.

The chemical structure of Haloperidol Undecanoate incorporates an undecanoate ester chain, which extends its half-life and ensures gradual release into the bloodstream. This pharmacokinetic profile makes it a preferred choice for clinicians seeking stable plasma concentrations and minimized side effects. Recent studies highlight its efficacy in treatment-resistant schizophrenia, a topic frequently searched by healthcare professionals and caregivers.

In the context of personalized medicine, Haloperidol Undecanoate aligns with the trend toward tailored therapeutic regimens. Patients often search for "best long-acting antipsychotics 2024" or "Haloperidol Undecanoate vs. other LAIs," reflecting a need for comparative data. Clinical trials demonstrate its advantages over shorter-acting formulations, particularly in reducing hospital readmission rates and improving quality of life.

From a pharmaceutical development perspective, CAS No. 1797983-18-6 represents innovation in drug delivery systems. Researchers are exploring its potential in nanoparticle-based formulations, a hot topic in drug delivery optimization. Such advancements could further enhance its bioavailability and reduce injection-site reactions, addressing common patient concerns.

The synthesis of Haloperidol Undecanoate involves esterification techniques, with stringent quality controls to ensure purity and stability. Analytical methods like HPLC and mass spectrometry are critical for verifying its composition, as highlighted in pharmacopeial standards. These technical aspects are frequently queried by pharmaceutical chemists and quality assurance specialists.

Environmental and regulatory considerations also play a role in its production. The compound’s biodegradability and green chemistry synthesis pathways are emerging as key discussion points, aligning with global sustainability goals. Searches for "eco-friendly antipsychotic production" underscore this shift in industry priorities.

In summary, Haloperidol Undecanoate (CAS No. 1797983-18-6) stands at the intersection of clinical efficacy and technological advancement. Its role in modern psychiatry and ongoing research into improved formulations ensure its relevance in evolving therapeutic landscapes. For professionals and patients alike, understanding its benefits and mechanisms remains a priority in mental health care optimization.